Cas no 1797960-11-2 (N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide)

N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide is a heterocyclic compound featuring a furan-substituted 1,2,4-oxadiazole core linked to a thiophene carboxamide moiety. This structure imparts potential utility in medicinal chemistry and materials science due to its fused aromatic and heteroaromatic systems, which may enhance binding affinity or electronic properties. The oxadiazole ring contributes to metabolic stability, while the thiophene and furan groups offer opportunities for further functionalization. Its well-defined scaffold makes it a candidate for applications in drug discovery, particularly as a pharmacophore in kinase inhibitors or antimicrobial agents. The compound's synthetic versatility allows for targeted modifications to optimize physicochemical properties.
N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide structure
1797960-11-2 structure
Product Name:N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide
CAS No:1797960-11-2
MF:C18H13N3O3S
MW:351.379122495651
CID:5373304
Update Time:2025-06-28

N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]thiophene-3-carboxamide
    • N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide
    • Inchi: 1S/C18H13N3O3S/c22-18(13-7-9-25-11-13)19-14-5-2-1-4-12(14)10-16-20-17(21-24-16)15-6-3-8-23-15/h1-9,11H,10H2,(H,19,22)
    • InChI Key: DZCKNOWDHINBEP-UHFFFAOYSA-N
    • SMILES: C1SC=CC=1C(NC1=CC=CC=C1CC1ON=C(C2=CC=CO2)N=1)=O

N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide Pricemore >>

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Additional information on N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide

Comprehensive Overview of N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide (CAS No. 1797960-11-2)

The compound N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide, identified by its CAS number 1797960-11-2, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structural features, including the furan, 1,2,4-oxadiazole, and thiophene moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug discovery and material engineering. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its stability and ability to mimic peptide bonds, making it a valuable building block in pharmaceutical design. Coupled with the thiophene and furan groups, which are renowned for their electronic properties, this compound exhibits a dual functionality that appeals to both chemists and biologists.

One of the most frequently searched questions in the scientific community revolves around the synthetic pathways for such complex molecules. The synthesis of N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide typically involves multi-step reactions, including cyclization and amidation, to achieve the desired purity and yield. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to optimize these processes, reflecting the growing trend toward green chemistry and sustainable practices.

The pharmacological potential of this compound is another hot topic among researchers. Preliminary studies suggest that its structural analogs exhibit anti-inflammatory, antimicrobial, and anticancer activities, sparking interest in further exploration. For instance, the furan-2-yl group is often associated with bioactive properties, while the thiophene-3-carboxamide moiety enhances binding affinity to target proteins. These attributes position the compound as a potential lead for drug development in therapeutic areas like oncology and infectious diseases.

From a material science perspective, the electronic properties of N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide are equally noteworthy. The conjugated systems within its structure enable applications in organic electronics, such as OLEDs and sensors. The integration of heterocyclic compounds into functional materials is a trending research area, as scientists seek to develop next-generation devices with improved efficiency and performance.

In conclusion, N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-3-carboxamide (CAS No. 1797960-11-2) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural complexity, combined with its biological and electronic properties, makes it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both medicinal chemistry and material science.

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